Cas no 1374510-87-8 (Methyl 2-(E)-2-(Dimethylamino)vinyl-5-oxo-6-phenyl-5,6-dihydro-1,6-naphthyridine-3-carboxylate)

• Product Name: Methyl 2-(E)-2-(Dimethylamino)vinyl-5-oxo-6-phenyl-5,6-dihydro-1,6-naphthyridine-3-carboxylate
• CAS No: 1374510-87-8
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• MDL: MFCD22374886
• CID: 4697676
• Update Time: 2025-06-14

Methyl 2-(E)-2-(Dimethylamino)vinyl-5-oxo-6-phenyl-5,6-dihydro-1,6-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(E)-2-(dimethylamino)vinyl]-5-oxo-6-phenyl-5,6-dihydro-1,6-naphthyridine-3-carboxylate
• T5287
• 1,6-naphthyridine-3-carboxylic acid, 2-[(E)-2-(dimethylamino)ethenyl]-5,6-dihydro-5-oxo-6-phenyl-, methyl ester
• Methyl 2-(E)-2-(Dimethylamino)vinyl-5-oxo-6-phenyl-5,6-dihydro-1,6-naphthyridine-3-carboxylate

• MDL： MFCD22374886
• Inchi： 1S/C20H19N3O3/c1-22(2)11-9-18-16(20(25)26-3)13-15-17(21-18)10-12-23(19(15)24)14-7-5-4-6-8-14/h4-13H,1-3H3/b11-9+
• InChI Key： YSSNOMKPPQAIEW-PKNBQFBNSA-N
• SMILES： O=C1C2=CC(C(=O)OC)=C(/C=C/N(C)C)N=C2C=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 349.143
• Monoisotopic Mass: 349.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on Methyl 2-(E)-2-(Dimethylamino)vinyl-5-oxo-6-phenyl-5,6-dihydro-1,6-naphthyridine-3-carboxylate

Comprehensive Overview of Methyl 2-(E)-2-(Dimethylamino)vinyl-5-oxo-6-phenyl-5,6-dihydro-1,6-naphthyridine-3-carboxylate (CAS No. 1374510-87-8)

Methyl 2-(E)-2-(Dimethylamino)vinyl-5-oxo-6-phenyl-5,6-dihydro-1,6-naphthyridine-3-carboxylate (CAS No. 1374510-87-8) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique naphthyridine core and vinyl-dimethylamino functional group, is a subject of interest due to its potential applications in medicinal chemistry and drug development. Researchers are particularly intrigued by its structural complexity and the possibility of leveraging its framework for designing novel therapeutic agents.

The compound's 1,6-naphthyridine scaffold is a well-known pharmacophore, often associated with bioactive molecules targeting various diseases. The presence of the methyl carboxylate and phenyl groups further enhances its versatility, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in modulating enzyme activity and receptor binding, which aligns with the growing demand for small-molecule inhibitors and targeted therapies in modern medicine.

In the context of current trends, Methyl 2-(E)-2-(Dimethylamino)vinyl-5-oxo-6-phenyl-5,6-dihydro-1,6-naphthyridine-3-carboxylate is often discussed alongside topics like structure-activity relationships (SAR) and computational drug design. With the rise of AI-driven drug discovery, this compound has been featured in virtual screening campaigns to identify potential leads for diseases such as cancer and neurodegenerative disorders. Its E-configuration vinyl group also makes it a candidate for studying molecular conformation and stereoelectronic effects, which are critical in optimizing drug efficacy.

From a synthetic perspective, the compound's CAS No. 1374510-87-8 serves as a key identifier for researchers sourcing high-purity materials. Laboratories focusing on heterocyclic chemistry often seek this compound for its potential to yield derivatives with improved pharmacokinetic properties. The dimethylamino moiety, in particular, is a hotspot for modifications aimed at enhancing solubility and bioavailability—a recurring theme in preclinical drug development.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles to minimize waste and energy consumption. This aligns with the broader scientific community's push toward sustainable synthesis and eco-friendly methodologies, which are frequently searched topics in academic and industrial circles.

In summary, Methyl 2-(E)-2-(Dimethylamino)vinyl-5-oxo-6-phenyl-5,6-dihydro-1,6-naphthyridine-3-carboxylate (CAS No. 1374510-87-8) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and computational biology. Its multifaceted applications and relevance to cutting-edge research ensure its continued prominence in scientific literature and high-throughput screening initiatives.